(2-Aminoethyl)phosphonic acid
Overview
Description
(2-Aminoethyl)phosphonic acid (AEP) is a compound that has garnered interest due to its structural similarity to naturally occurring phosphates and its role as a bio-isosteric phosphorus analogue of amino acids. Its resistance to hydrolysis by enzymes that cleave phosphate groups makes it particularly useful in various applications, including metabolic regulation and drug development against metabolic disorders . AEP and its derivatives, such as aminophosphonates, are known for their ability to form complexes with transition metals, which is significant in the context of their biological and chemical properties .
Synthesis Analysis
The synthesis of AEP and related aminophosphonic acids has been a focus of research due to their biological significance. Efficient synthetic methods, especially those that are stereoselective, have been developed to prepare these compounds. For instance, the synthesis of DL-(1-Amino-2-propenyl)phosphonic acid, an analogue of AEP, involves oxidation, sulfoxide elimination, and deprotection steps . Additionally, the synthesis of various aminophosphonates has been achieved using multicomponent protocols in polyethylene glycol without the need for additional solvents or catalysts . The preparation of deuterium- and carbon-13-labelled AEP derivatives has also been reported, which are useful in biosynthetic studies .
Molecular Structure Analysis
The molecular structure of AEP and its analogues is characterized by the presence of the N-C-P scaffold, where the phosphonic acid group replaces the carboxylic group of amino acids. This change in structure results in a tetrahedral geometry around the phosphorus atom, which is believed to resemble the high-energy transition state of ester and amide bond hydrolyses, making these compounds effective enzyme inhibitors .
Chemical Reactions Analysis
AEP and its derivatives participate in various chemical reactions, particularly in the formation of complexes with transition metals. These complexes have been studied for their stoichiometries and stability constants, revealing that aminophosphonic acids coordinate similarly to aminocarboxylic acids, forming chelate complexes . The reactivity of AEP derivatives also includes their role as inhibitors of enzymes such as alanine racemase and D-alanine:D-alanine ligase, which are involved in bacterial cell-wall biosynthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of AEP and its derivatives are influenced by the phosphonate moiety. The phosphonate group is more acidic and has a larger atomic radius compared to the carboxylate group, which affects the basicity, charge, and size of the molecule. These properties contribute to the biological activity of aminophosphonates, as they can be recognized by enzymes or receptors as false substrates or inhibitors. The phosphonate group's strong chelating properties also enable the formation of complexes with metal ions, which is significant in both biological and chemical contexts .
Scientific Research Applications
Enzyme Inhibition and Medicinal Chemistry
(2-Aminoethyl)phosphonic acid is significant in medicinal chemistry due to its role in enzyme inhibition. It has been found to inhibit various enzymes, including metalloproteases, by chelating metal ions in their active sites. This property has led to the development of potent enzyme inhibitors, such as the antihypertensive drug fosinopril. Additionally, its structural versatility allows for the creation of transition state analogues that can inhibit enzymes like glutamine synthetase or urease. These inhibitors often function by covalently modifying the active-site serine of enzymes, thus blocking their catalytic function (Mucha, Kafarski, & Berlicki, 2011).
Synthesis and Biological Applications
(2-Aminoethyl)phosphonic acid and its derivatives have garnered attention for their role as analogues of natural phosphates and amino acids. Their resistance to enzymatic hydrolysis in biological environments makes them highly useful in various biological applications, such as metabolic regulation and the development of potential drugs for metabolic disorders. Efforts have been directed towards developing efficient synthetic methods for these compounds, focusing on stereoselective synthesis (Orsini, Sello, & Sisti, 2010).
Phosphonate Bond Studies
Research on peptides has included the substitution of amino acids with phosphono-analogous (2-aminoethyl)phosphonic acid and its derivatives. This has been especially relevant in the study of compounds like pantothenic acid and pantetheine, where peptide linkages play a crucial role. The synthesis of phosphono and phosphino analogues of these compounds has provided insights into phosphonate bond chemistry and its applications (Neidlein & Greulich, 1992).
Material Science and Supramolecular Applications
The phosphonic acid functional group, to which (2-aminoethyl)phosphonic acid belongs, is used in material science due to its structural analogy with phosphate and coordination properties. Applications range from drug development to designing supramolecular materials, surface functionalization, medical imaging, and phosphoantigen development. These diverse applications highlight the importance of synthesizing phosphonic acids for numerous research projects (Sevrain, Berchel, Couthon, & Jaffrès, 2017).
Biochemical and Environmental Insights
(2-Aminoethyl)phosphonic acid is notable for its presence in biological systems, where it can form complex structures like lipids, proteins, and polysaccharides. Its involvement in microbial metabolism of phosphonates has also been studied, reflecting its role in the phosphorus cycle in nature. This research provides insights into the biochemical and genetic aspects of phosphonate metabolism and their ecological significance (McGrath, Chin, & Quinn, 2013).
Safety And Hazards
“(2-Aminoethyl)phosphonic acid” may cause respiratory irritation, skin irritation, and serious eye irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/clothing/eye protection/face protection . In case of contact with skin or eyes, it’s advised to wash with plenty of soap and water .
properties
IUPAC Name |
2-aminoethylphosphonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H8NO3P/c3-1-2-7(4,5)6/h1-3H2,(H2,4,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQVDJLLNRSOCEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CP(=O)(O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8NO3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10174362 | |
Record name | Aminoethylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Ciliatine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011747 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
(2-Aminoethyl)phosphonic acid | |
CAS RN |
2041-14-7 | |
Record name | (2-Aminoethyl)phosphonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2041-14-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Aminoethylphosphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002041147 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2-Aminoethyl)phosphonic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133837 | |
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Record name | Aminoethylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10174362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-aminoethyl)phosphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.404 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-AMINOETHYLPHOSPHONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AH00YJQ334 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Ciliatine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0011747 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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